Cas no 941294-47-9 (2-Chloro-6-cyclopropylaminopyrazine)

• Product Name: 2-Chloro-6-cyclopropylaminopyrazine
• CAS No: 941294-47-9
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD09800961
• CID: 796929
• PubChem ID: 46738649
• Update Time: 2025-10-29

2-Chloro-6-cyclopropylaminopyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-cyclopropylpyrazin-2-amine
• 2-Chloro-6-cyclopropylaminopyrazine
• 2-Pyrazinamine,6-chloro-N-cyclopropyl-
• TYAIEHCRGITGEM-UHFFFAOYSA-N
• CS-0212458
• AKOS009154412
• 941294-47-9
• SCHEMBL12615604
• BP-20041
• MB07688
• BS-24865
• MFCD09800961
• A859560
• 6-Chloro-N-cyclopropyl-2-pyrazinamine
• DTXSID80674309
• (6-CHLOROPYRAZIN-2-YL)CYCLOPROPYLAMINE

• MDL： MFCD09800961
• Inchi： 1S/C7H8ClN3/c8-6-3-9-4-7(11-6)10-5-1-2-5/h3-5H,1-2H2,(H,10,11)
• InChI Key： TYAIEHCRGITGEM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1CC1

Computed Properties

• Exact Mass: 169.04100
• Monoisotopic Mass: 169.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.455
• Boiling Point: 300.242 °C at 760 mmHg
• Flash Point: 135.382 °C
• PSA: 37.81000
• LogP: 1.77730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-Chloro-6-cyclopropylaminopyrazine

Professional Introduction to 2-Chloro-6-cyclopropylaminopyrazine (CAS No. 941294-47-9)

2-Chloro-6-cyclopropylaminopyrazine, identified by the CAS number 941294-47-9, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural features and potential applications in medicinal chemistry. The compound’s molecular structure, featuring both chloro and cyclopropylamino substituents, makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The nomenclature of 2-Chloro-6-cyclopropylaminopyrazine adheres to the standard IUPAC rules, ensuring clarity and precision in its identification. The presence of a chloro group at the 2-position and a cyclopropylamino group at the 6-position of the pyrazine ring contributes to its unique chemical properties. These structural elements not only influence its reactivity but also open up possibilities for diverse chemical modifications, making it a valuable scaffold for synthetic chemists.

In recent years, there has been a growing interest in pyrazine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrazines are known for their role in various biological processes, and modifications at specific positions on the ring can lead to significant changes in their pharmacological profiles. The compound 2-Chloro-6-cyclopropylaminopyrazine is no exception and has been studied for its potential in several therapeutic areas.

One of the most compelling aspects of 2-Chloro-6-cyclopropylaminopyrazine is its utility as a building block in the synthesis of more complex molecules. The chloro substituent allows for further functionalization via nucleophilic substitution reactions, while the cyclopropylamino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. These features make it an attractive candidate for designing molecules with improved pharmacokinetic properties.

Recent research has highlighted the compound’s potential in the development of antiviral and anticancer agents. Studies have shown that pyrazine derivatives can interfere with viral replication cycles by inhibiting key enzymes involved in viral metabolism. Additionally, modifications at the 2- and 6-positions have been found to enhance binding to certain cancer-related proteins, leading to promising results in preclinical studies. The CAS number 941294-47-9 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications.

The synthesis of 2-Chloro-6-cyclopropylaminopyrazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution and protecting group strategies. Advanced techniques such as transition metal catalysis have also been explored to improve reaction efficiency and selectivity. These synthetic methodologies are crucial for producing sufficient quantities of the compound for further biological evaluation.

In addition to its synthetic significance, 2-Chloro-6-cyclopropylaminopyrazine has been investigated for its role in drug discovery programs aimed at addressing unmet medical needs. Its structural versatility allows medicinal chemists to explore a wide range of analogs with tailored biological activities. By leveraging computational chemistry tools, researchers can predict the binding modes of these derivatives to target proteins, accelerating the discovery process.

The compound’s potential extends beyond traditional pharmaceutical applications. It has shown promise in agricultural chemistry as well, where pyrazine derivatives can serve as intermediates for developing novel pesticides and herbicides. The ability to modify its structure enables the creation of compounds with specific biological activities against pests while minimizing environmental impact.

The safety profile of 2-Chloro-6-cyclopropylaminopyrazine is another critical aspect that has been thoroughly evaluated through various toxicological studies. Preliminary data suggest that the compound exhibits moderate solubility in organic solvents but limited bioavailability upon oral administration. These properties are important considerations when designing formulations for therapeutic use.

The future prospects of 2-Chloro-6-cyclopropylaminopyrazine are promising, with ongoing research efforts focused on expanding its applications in drug development. Collaborative projects between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.